Cas no 84477-87-2 (Protein kinase inhibitor H-7)

• Product Name: Protein kinase inhibitor H-7
• CAS No: 84477-87-2
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 722185
• PubChem ID: 24896097
• Update Time: 2025-10-12

Protein kinase inhibitor H-7 Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-[(2-methyl-1-piperazinyl)sulfonyl]-
• 1-(5-ISOQUINOLINYLSULFONYL)-2-METHYL-PIPERAZINE
• 5-[(2-methyl-1-piperazinyl)sulfonyl]Isoquinoline
• H-7
• H-7 dihydrochloride,(±)-1-(5-Isoquinolinesulphonyl)-2-methylpiperazinedihydrochloride
• (±)-1-(5-Isoquinolinesulphonyl)-2-Methylpiperazinedihydrochloride
• H-7 dihydrochloride
• H-72HCl
• 1-(5-Isoquinolinesulfonyl)-2-methylpiperazine
• Isoquinoline-5-sulfonic 2-methyl-1-piperazide
• Protein kinase inhibitor H-7
• 5-[(2-Methyl-1-piperazinyl)sulfonyl]isoquinoline (ACI)
• Piperazine, 1-(5-isoquinolinylsulfonyl)-2-methyl- (9CI)
• 1-(5-Isoquinolinylsulfonyl)-2-methylpiperazine
• H 7
• Protein kinase inhibitor H7
• NCGC00024640-04
• CS-0142529
• H-7 inhibitor
• 487H9Q0F9N
• MLS000069615
• H-7 inhibitor?
• cid_3542
• Bio2_000863
• 5-((2-Methylpiperazin-1-yl)sulfonyl)isoquinoline
• IDI1_002138
• MLS001332490
• 5-[(2-methylpiperazin-1-yl)sulfonyl]isoquinoline
• CCG-100608
• AKOS009159179
• MLS001332489
• DA-38190
• Bio1_000431
• BiomolKI2_000014
• KBio2_005581
• (+/-)-1-(5-isoquinolinesulfonyl)-2-methylpiperazine
• DB07996
• KBioSS_000445
• NCGC00015487-07
• DTXSID401004756
• NCGC00024640-06
• Piperazine, 1-(5-isoquinolinylsulfonyl)-2-methyl-, (2S-(1(R*(R*)),2alpha,3abeta,7abeta))-
• BRD6846
• BDBM50216682
• KBioGR_000445
• CHEBI:83438
• NCGC00015487-12
• HMS1362G07
• HMS1792G07
• H7
• CHEMBL323556
• GLXC-26402
• SMR000058749
• SGCUT00137
• NCGC00015487-08
• KBio3_000829
• to_000063
• BiomolKI_000004
• Bio1_001409
• EX-A7026
• KBio2_003013
• Lopac0_000598
• 5-((2S)-2-methylpiperazin-1-yl)sulfonylisoquinoline
• NCGC00015487-11
• 84477-87-2
• MS-24163
• Piperazine, 1-(5-isoquinolinylsulfonyl)-2-methyl-, (2S-(1(R*(R*)), 2alpha, 3abeta, 7abeta))-
• DTXCID901431649
• SDCCGSBI-0050580.P003
• MFCD00063403
• NCGC00015487-16
• NCGC00015487-09
• Isoquinoline,5-[(2-methyl-1-piperazinyl)sulfonyl]-,hydrochloride (1:2)
• Bio2_000383
• HMS3403G07
• NCGC00024640-03
• Piperazine, 1-(5-isoquinolinylsulfonyl)-2-methyl-
• Lopac0_000682
• BRD-A55756846-001-05-5
• UNII-487H9Q0F9N
• 5-(2-methylpiperazin-1-yl)sulfonylisoquinoline
• HY-131900
• Opera_ID_1708
• BRN 5482740
• KBio2_000445
• BRD-A55756846-300-01-0
• KBio3_000830
• NCGC00015487-06
• 5-(2-methylpiperazine-1-sulfonyl)isoquinoline
• 1-5-Isoquinolinesulphonyl-2-methylpiperazine
• NCGC00024640-05
• Bio1_000920
• HMS3374N04
• CHEBI:43385
• BSPBio_001105
• 5-[(2S)-2-methylpiperazin-1-yl]sulfonylisoquinoline
• SCHEMBL190590
• SMP2_000201
• NCGC00015487-05
• HMS2231B22
• BRD-6846
• HMS1990G07

• MDL： MFCD00063403
• Inchi： 1S/C14H17N3O2S/c1-11-9-16-7-8-17(11)20(18,19)14-4-2-3-12-10-15-6-5-13(12)14/h2-6,10-11,16H,7-9H2,1H3
• InChI Key： BDVFVCGFMNCYPV-UHFFFAOYSA-N
• SMILES： O=S(N1C(C)CNCC1)(C1C2C(=CN=CC=2)C=CC=1)=O

Computed Properties

• Exact Mass: 291.10400
• Monoisotopic Mass: 291.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Solubility: ethanol: 20 mg/mL
• PSA: 70.68000
• LogP: 2.56470

Protein kinase inhibitor H-7 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• RTECS：TL9305000
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Protein kinase inhibitor H-7

Recent Advances in Protein Kinase Inhibitor H-7 (CAS 84477-87-2): A Comprehensive Research Brief

Protein kinase inhibitor H-7 (CAS 84477-87-2) has been a subject of significant interest in the field of chemical biology and medicinal chemistry due to its potent inhibitory effects on various protein kinases. Recent studies have further elucidated its mechanism of action, therapeutic potential, and applications in disease treatment. This research brief aims to provide an up-to-date summary of the latest findings related to H-7, focusing on its chemical properties, biological activities, and clinical relevance.

The chemical structure of H-7 (1-(5-Isoquinolinesulfonyl)-2-methylpiperazine) allows it to competitively inhibit protein kinases by binding to their ATP-binding sites. Recent structural studies have revealed that H-7 exhibits high affinity for protein kinase C (PKC), cyclic AMP-dependent protein kinase (PKA), and myosin light-chain kinase (MLCK). These findings have been corroborated by X-ray crystallography and molecular docking simulations, which highlight the precise interactions between H-7 and its target kinases.

In terms of biological activity, H-7 has demonstrated promising results in preclinical models of inflammatory diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry reported that H-7 effectively suppressed tumor growth in a mouse model of breast cancer by inhibiting PKC-mediated signaling pathways. Additionally, H-7 has shown anti-inflammatory effects in models of rheumatoid arthritis, where it reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite its therapeutic potential, challenges remain in the clinical application of H-7. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Researchers are currently exploring novel formulations and derivatives of H-7 to overcome these limitations. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of H-7 analogs with improved solubility and prolonged half-life, which could enhance its efficacy in vivo.

In conclusion, Protein kinase inhibitor H-7 (CAS 84477-87-2) continues to be a valuable tool for understanding kinase-mediated signaling pathways and a promising candidate for therapeutic development. Ongoing research efforts are focused on optimizing its pharmacological properties and expanding its applications in disease treatment. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical trials.